Cas no 884507-42-0 (3-[(pyrrolidin-1-yl)methyl]benzaldehyde)

• Product name: 3-[(pyrrolidin-1-yl)methyl]benzaldehyde
• CAS No: 884507-42-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD07782420
• CID: 719706
• PubChem ID: 18525870

3-[(pyrrolidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-ylmethyl)benzaldehyde
• 3-[(pyrrolidin-1-yl)methyl]benzaldehyde
• PS-6104
• CS-0374119
• AKOS005175000
• 884507-42-0
• FT-0683972
• 1-(3-Carboxaldehydebenzyl)pyrrolidine
• 3-(pyrrolidin-1-ylmethyl)-benzaldehyde
• DTXSID10594622
• MFCD07782420
• Boc-(S)-3-Amino-3-(3-thienyl)-propionicacid
• XHHOLQHPKIDQEM-UHFFFAOYSA-N
• SCHEMBL3340879
• ALBB-015122
• DB-077303
• Benzaldehyde, 3-(1-pyrrolidinylmethyl)-
• 3-(PYRROLIDIN-1-YLMETHYL)BENZALDEHYDE 97

• MDL： MFCD07782420
• Inchi： InChI=1S/C12H15NO/c14-10-12-5-3-4-11(8-12)9-13-6-1-2-7-13/h3-5,8,10H,1-2,6-7,9H2
• InChI Key： XHHOLQHPKIDQEM-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CC2=CC(=CC=C2)C=O

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 292.6±23.0 °C at 760 mmHg
• Flash Point: 105.7±12.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[(pyrrolidin-1-yl)methyl]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines